Cas no 5432-12-2 (1,3-Propanediamine,N3-2-benzothiazolyl-N1,N1-diethyl-, hydrochloride (1:2))

• Product Name: 1,3-Propanediamine,N3-2-benzothiazolyl-N1,N1-diethyl-, hydrochloride (1:2)
• CAS No: 5432-12-2
• MF: C₁₄H₂₂ClN₃S
• MW: 299.862580776215
• CID: 380985
• PubChem ID: 54602420
• Update Time: 2025-04-19

1,3-Propanediamine,N3-2-benzothiazolyl-N1,N1-diethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N3-2-benzothiazolyl-N1,N1-diethyl-, hydrochloride (1:2)
• NSC13706
• 5432-12-2
• DTXSID10713351
• N~3~-(1,3-Benzothiazol-2-yl)-N~1~,N~1~-diethylpropane-1,3-diamine--hydrogen chloride (1/1)
• NSC-13706

• Inchi： 1S/C14H21N3S.ClH/c1-3-17(4-2)11-7-10-15-14-16-12-8-5-6-9-13(12)18-14;/h5-6,8-9H,3-4,7,10-11H2,1-2H3,(H,15,16);1H
• InChI Key： IQGXSWYPPLPLLE-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N=C1NCCCN(CC)CC

Computed Properties

• Exact Mass: 263.14583
• Monoisotopic Mass: 299.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4A^2

Experimental Properties

• Density: 1.135
• Boiling Point: 376.5°C at 760 mmHg
• Flash Point: 181.5°C
• Refractive Index: 1.621
• PSA: 28.16